Cas no 4013-06-3 (D-ribosylnicotinic acid)

D-ribosylnicotinic acid structure
D-ribosylnicotinic acid structure
Product name:D-ribosylnicotinic acid
CAS No:4013-06-3
MF:C11H14NO6
MW:256.231963634491
CID:6644049
PubChem ID:161234

D-ribosylnicotinic acid Chemical and Physical Properties

Names and Identifiers

    • ribosylnicotinate
    • CHEMBL396943
    • 3-carboxy-1-(D-ribofuranosyl)pyridinium
    • CHEBI:27748
    • 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyridin-1-ium-3-carboxylic acid
    • C05841
    • D-ribosylnicotinic acid
    • nicotinic acid ribose
    • SCHEMBL18090711
    • Q27103299
    • Inchi: 1S/C11H13NO6/c13-5-7-8(14)9(15)10(18-7)12-3-1-2-6(4-12)11(16)17/h1-4,7-10,13-15H,5H2/p+1/t7-,8-,9-,10-/m1/s1
    • InChI Key: PUEDDPCUCPRQNY-ZYUZMQFOSA-O
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1[N+]1C=CC=C(C(=O)O)C=1)O)O

Computed Properties

  • Exact Mass: 256.08211217g/mol
  • Monoisotopic Mass: 256.08211217g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 111Ų

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